Cas no 1805997-73-2 (Methyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-carboxylate)

• Product Name: Methyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-carboxylate
• CAS No: 1805997-73-2
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4856677
• Update Time: 2025-07-24

Methyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-carboxylate

• Inchi： 1S/C9H10F2N2O2/c1-4-5(7(10)11)3-6(9(14)15-2)13-8(4)12/h3,7H,1-2H3,(H2,12,13)
• InChI Key： SBVLEIYWQHIVQT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)N=C(C=1C)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 1.7
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-carboxylate

Methyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-carboxylate (CAS No. 1805997-73-2): A Comprehensive Overview

Methyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-carboxylate, identified by its CAS number 1805997-73-2, is a compound of significant interest in the field of pharmaceutical chemistry. This pyridine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of multiple functional groups, including an amino group, a difluoromethyl moiety, and a carboxylate ester, makes this compound a versatile scaffold for the development of novel therapeutic agents.

The compound's molecular structure, characterized by a pyridine core with substituents at the 2nd, 4th, and 6th positions, contributes to its distinctive chemical properties. The amino group at the 2-position enhances its reactivity, allowing for further functionalization through various chemical transformations. The difluoromethyl group at the 4-position introduces electronic and steric effects that can influence the compound's binding affinity to biological targets. Additionally, the carboxylate ester functionality at the 6th position provides a site for further derivatization, enabling the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. These compounds have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The specific arrangement of substituents in Methyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-carboxylate makes it an attractive candidate for further investigation. Its structural features are reminiscent of known bioactive molecules, suggesting that it may exhibit similar or even enhanced biological activity.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug development. The combination of an amino group and a difluoromethyl moiety is particularly noteworthy, as these groups are frequently found in pharmacologically active compounds. The amino group can serve as a hydrogen bond acceptor or donor, facilitating interactions with biological targets, while the difluoromethyl group can enhance metabolic stability and binding affinity. These features make Methyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-carboxylate a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of fluorinated compounds in drug design. Fluoroatoms can significantly influence the pharmacokinetic and pharmacodynamic properties of molecules, often leading to improved efficacy and reduced toxicity. The presence of two fluorine atoms in Methyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-carboxylate suggests that it may exhibit enhanced bioavailability and target specificity compared to non-fluorinated analogs. This has prompted researchers to investigate its potential as a building block for novel therapeutics.

The carboxylate ester functionality in Methyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-carboxylate also offers opportunities for further chemical manipulation. Ester groups can be hydrolyzed to form carboxylic acids or converted into other functional groups through various reactions. This flexibility allows for the synthesis of a wide range of derivatives with tailored properties. Such modifications can be crucial in optimizing biological activity and pharmacokinetic profiles.

In conclusion, Methyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-carboxylate (CAS No. 1805997-73-2) is a compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive scaffold for the development of novel therapeutic agents. The combination of an amino group, a difluoromethyl moiety, and a carboxylate ester provides multiple opportunities for further chemical exploration and biological evaluation. As research in this area continues to advance, compounds like Methyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-carboxylate are likely to play an increasingly important role in drug discovery and development.